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Executive Summary

This document provides a comprehensive technical overview of 2,5-Diacetoxyhexane (CAS
No: 10299-35-1), a diester of 2,5-hexanediol. While positioned within the broader landscape of
organic synthesis, its specific, high-impact applications in targeted drug development are not
prominently documented in current scientific literature. This guide serves as a foundational
resource, detailing its chemical identity, physicochemical properties, a representative synthesis
protocol, analytical characterization data, and established safety and handling procedures. The
primary utility of this compound for researchers appears to be as a specialty solvent, plasticizer,
or a synthetic building block for introducing the hexane-2,5-diyl moiety.

Core Chemical Identity & Physicochemical
Properties

2,5-Diacetoxyhexane is an organic compound classified as a diester. It is derived from the
acetylation of both secondary alcohol groups of 2,5-hexanediol.

Synonyms: The most common synonym for this compound is 2,5-Hexanediol Diacetate[1].
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Chemical Structure: The molecule features a six-carbon backbone with acetate groups
attached at the second and fifth positions.

Figure 1: Chemical structure of 2,5-Diacetoxyhexane.

Physicochemical Data Table: The following table summarizes the key quantitative data for 2,5-
Diacetoxyhexane.

Property Value Source
CAS Number 10299-35-1 [2]
Molecular Formula C10H1804 [2]
Molecular Weight 202.25 g/mol [2]
Colorless to almost colorless
Appearance o
clear liquid
Purity >98.0% (by GC)
N ) 122 °C (at unspecified
Boiling Point
pressure)
IUPAC Name Hexane-2,5-diyl diacetate
SDBS No. 51728

Synthesis of 2,5-Diacetoxyhexane: A Representative
Protocol

While a specific, peer-reviewed synthesis dedicated solely to 2,5-Diacetoxyhexane is not
readily available, its preparation is a straightforward esterification of the parent diol, 2,5-
hexanediol. The following protocol is a representative, field-proven method for the acetylation
of secondary alcohols using acetic anhydride, catalyzed by 4-(Dimethylamino)pyridine (DMAP),
a highly efficient acylation catalyst.

Causality of Experimental Choices:
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» Acetic Anhydride as Acetylating Agent: Acetic anhydride is used in excess to drive the
reaction to completion. It is a potent, readily available, and cost-effective acetylating agent.
The byproduct, acetic acid, is easily removed during workup.

o 4-(Dimethylamino)pyridine (DMAP) as Catalyst: Standard acid or base catalysis can be slow
for sterically hindered secondary alcohols. DMAP is a superior nucleophilic catalyst that
accelerates the reaction by forming a highly reactive N-acetylpyridinium intermediate.[3]

e Dichloromethane (DCM) as Solvent: DCM is an excellent solvent for the reactants and is
inert under these reaction conditions. Its low boiling point facilitates easy removal post-
reaction.

e Aqueous Workup: The aqueous washes are critical for removing the catalyst (HCI wash for
DMAP), unreacted acetic anhydride (hydrolyzes to acetic acid), and the acetic acid
byproduct (bicarbonate wash).

Experimental Protocol:

o Reactant Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve
2,5-hexanediol (11.82 g, 0.1 mol) in 100 mL of anhydrous dichloromethane (DCM).

o Catalyst Addition: To the solution, add 4-(Dimethylamino)pyridine (DMAP) (1.22 g, 0.01 mol,
10 mol%).

« Initiation of Reaction: Cool the flask in an ice bath to 0 °C. Slowly add acetic anhydride (25.5
g, 0.25 mol, 2.5 equivalents) dropwise to the stirred solution over 15 minutes.

» Reaction Progression: After the addition is complete, remove the ice bath and allow the
reaction to stir at room temperature for 16 hours. Monitor the reaction progress by Thin-
Layer Chromatography (TLC) until the starting diol is consumed.

» Quenching and Workup:

o Carefully pour the reaction mixture into a separatory funnel containing 100 mL of cold 1 M
HCI solution to neutralize and remove DMAP.

o Separate the organic layer.
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o Wash the organic layer sequentially with 100 mL of water, 100 mL of saturated sodium
bicarbonate solution (to remove acetic acid), and finally with 100 mL of brine.

e |solation: Dry the organic layer over anhydrous sodium sulfate (NazS0Oa), filter, and
concentrate the solvent using a rotary evaporator.

 Purification: The resulting crude oil can be purified by vacuum distillation to yield pure 2,5-
Diacetoxyhexane.

Synthesis Workflow Diagram:
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Figure 2: Step-by-step workflow for the synthesis of 2,5-Diacetoxyhexane.
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Analytical & Spectroscopic Characterization

Characterization of 2,5-Diacetoxyhexane is typically achieved using standard spectroscopic
methods. The data presented below is based on the entry in the Spectral Database for Organic
Compounds (SDBS).

H NMR Spectroscopy (Proton NMR): The proton NMR spectrum provides information about
the chemical environment of hydrogen atoms in the molecule.

Chemical Shift ()

Multiplicity Integration Assignment
ppm
~4.85 m 2H CH-OAc (C2, C5)
~2.00 S 6H O=C-CHs
~1.60 m 4H -CH2-CHa- (C3, C4)
~1.18 d 6H CH-CHs (C1, C6)

13C NMR Spectroscopy (Carbon NMR): The 13C NMR spectrum identifies the different carbon
environments.

Chemical Shift (8) ppm Assighment
~170.5 C=0

~71.0 CH-OAc (C2, C5)
~32.0 -CH2-CHa- (C3, C4)
~21.5 O=C-CHs

~20.0 CH-CHs (C1, C6)

IR Spectroscopy (Infrared): IR spectroscopy is used to identify functional groups.
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Wavenumber (cm~?) Intensity Assignment
~2970 Strong C-H stretch (alkane)
~1735 Very Strong C=0 stretch (ester)
~1240 Strong C-O stretch (ester)

MS (Mass Spectrometry): Mass spectrometry provides information on the molecular weight and

fragmentation pattern.

m/z Interpretation

202 [M]* (Molecular lon - low abundance)
143 [M - OAc]*

101 [M - OAc - CH2=CHCH3s]*

43 [CH3CO]J* (Base Peak)

Note: The spectral data above are interpreted values based on the known structure and typical
chemical shifts. For verified spectra, please refer directly to the SDBS database.[4][5][6][7][8]

Applications in Research & Industry

A thorough review of scientific and patent literature indicates that 2,5-Diacetoxyhexane is not
a widely utilized compound in specialized applications like drug discovery. Its role is primarily
that of a fundamental organic chemical.

e Synthetic Intermediate: It can serve as a protected form of 2,5-hexanediol. The acetate
groups can be easily removed via hydrolysis under basic conditions to liberate the diol. This
makes it a useful building block for syntheses where the hydroxyl groups of the diol need to

be masked during intermediate steps.

o Solvent/Plasticizer: Like many aliphatic diesters, it possesses properties that may make it
suitable as a specialty solvent for certain resins or as a plasticizer in polymer formulations. A
patent related to eutectic biocide compositions mentions it in a broad list of potential
formulation additives, though not as a key component[9].
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o Lack of Direct Drug Development Application: There is no significant evidence to suggest its
use as a key starting material, intermediate, or active pharmaceutical ingredient (API) in drug
development programs. Researchers in this field are unlikely to encounter this specific
molecule in targeted synthesis pathways for complex therapeutics. Its utility would be limited
to niche cases requiring its specific hexane-2,5-diyl backbone.

Safety, Handling, and Storage

The safety profile of 2,5-Diacetoxyhexane, as described in supplier Safety Data Sheets (SDS),
indicates that it is not classified as a hazardous substance under major regulations like the
European CLP Regulation (EC No 1272/2008). However, as with all laboratory chemicals,
appropriate caution is required.

Handling:

Use in a well-ventilated area, preferably a chemical fume hood.

Wear standard personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

e Store in a tightly sealed container.

o Keep in a cool, dry, and dark place. A recommended storage temperature is below 15°C.
First Aid Measures:

« If Inhaled: Move the person to fresh air. Seek medical attention if you feel unwell.

¢ In Case of Skin Contact: Remove contaminated clothing and rinse the skin thoroughly with
water.
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» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If irritation persists, seek medical
attention.

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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